Cas no 1449422-70-1 (tert-butyl octahydrocyclopentacpyrrole-1-carboxylate)

tert-butyl octahydrocyclopentacpyrrole-1-carboxylate structure
1449422-70-1 structure
Product Name:tert-butyl octahydrocyclopentacpyrrole-1-carboxylate
CAS No:1449422-70-1
MF:C12H21NO2
MW:211.30064368248
MDL:MFCD20040110
CID:5606642
PubChem ID:56971670
Update Time:2025-09-22

tert-butyl octahydrocyclopentacpyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Octahydro-cyclopenta[c]pyrrole-1-carboxylic acid tert-butyl ester
    • SCHEMBL2325752
    • Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (1S,3aR,6aS)-
    • TERT-BUTYL OCTAHYDROCYCLOPENTA[C]PYRROLE-1-CARBOXYLATE
    • EN300-963320
    • AKOS028110077
    • SB46453
    • 1449422-70-1
    • CS-0291765
    • Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro-, 1,1-dimethylethyl ester
    • tert-butyl octahydrocyclopentacpyrrole-1-carboxylate
    • MDL: MFCD20040110
    • Inchi: 1S/C12H21NO2/c1-12(2,3)15-11(14)10-9-6-4-5-8(9)7-13-10/h8-10,13H,4-7H2,1-3H3
    • InChI Key: NEKNRPZRUGJBHN-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1C2CCCC2CN1)=O

Computed Properties

  • Exact Mass: 211.157228913g/mol
  • Monoisotopic Mass: 211.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.024±0.06 g/cm3(Predicted)
  • Boiling Point: 278.6±23.0 °C(Predicted)
  • pka: 9.44±0.40(Predicted)

tert-butyl octahydrocyclopentacpyrrole-1-carboxylate Pricemore >>

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